Cas no 1822674-73-6 (3-(1-Aminopropan-2-yl)oxazolidine-2,4-dione hydrochloride)

• Product Name: 3-(1-Aminopropan-2-yl)oxazolidine-2,4-dione hydrochloride
• CAS No: 1822674-73-6
• MF: C₆H₁₁ClN₂O₃
• MW: 194.616140604019
• MDL: MFCD28126254
• CID: 4774585
• PubChem ID: 86262724
• Update Time: 2025-06-28

3-(1-Aminopropan-2-yl)oxazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminopropan-2-yl)oxazolidine-2,4-dione hydrochloride
• 3-(1-Aminopropan-2-yl)oxazolidine-2,4-dione hydrochloride

• MDL： MFCD28126254
• Inchi： 1S/C6H10N2O3.ClH/c1-4(2-7)8-5(9)3-11-6(8)10;/h4H,2-3,7H2,1H3;1H
• InChI Key： ZBANXZXZKMKCFH-UHFFFAOYSA-N
• SMILES： Cl.O1C(N(C(C1)=O)C(C)CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Topological Polar Surface Area: 72.6

Additional information on 3-(1-Aminopropan-2-yl)oxazolidine-2,4-dione hydrochloride

3-(1-Aminopropan-2-yl)oxazolidine-2,4-dione Hydrochloride: A Promising Compound in Pharmaceutical Research

CAS No. 1822674-73-6, also known as 3-(1-Aminopropan-2-yl)oxazolidine-2,4-dione hydrochloride, is a compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazolidinones, which are known for their broad spectrum of biological activities, including antibacterial, antifungal, and antiviral properties.

The chemical structure of 3-(1-Aminopropan-2-yl)oxazolidine-2,4-dione hydrochloride is characterized by a five-membered oxazolidine ring with a substituted amine group. This structural feature contributes to its stability and bioavailability, making it an attractive candidate for drug development. The presence of the hydrochloride salt form enhances its solubility in aqueous environments, which is crucial for its pharmacological evaluation and potential clinical applications.

Recent studies have highlighted the potential of 3-(1-Aminopropan-2-yl)oxazolidine-2,4-dione hydrochloride in various therapeutic areas. One of the most promising applications is in the treatment of bacterial infections. Oxazolidinones, in general, have shown excellent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). These resistant strains pose significant challenges in clinical settings, and the development of new antibacterial agents is crucial to combat these pathogens.

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the antibacterial activity of 3-(1-Aminopropan-2-yl)oxazolidine-2,4-dione hydrochloride against a panel of clinically relevant bacteria. The results demonstrated that this compound exhibited potent inhibitory effects against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) comparable to those of established antibiotics. This broad-spectrum activity suggests that 3-(1-Aminopropan-2-yl)oxazolidine-2,4-dione hydrochloride could be a valuable addition to the arsenal of antibacterial agents.

Beyond its antibacterial properties, 3-(1-Aminopropan-2-yl)oxazolidine-2,4-dione hydrochloride has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have antiviral activity against certain RNA viruses. In a recent publication in Antiviral Research, researchers reported that 3-(1-Aminopropan-2-yl)oxazolidine-2,4-dione hydrochloride inhibited the replication of influenza A virus in vitro. The mechanism of action appears to involve interference with viral RNA synthesis, making it a potential candidate for further development as an antiviral agent.

In addition to its direct biological activities, 3-(1-Aminopropan-2-yl strong>)oxazolidine-2,4-dione < strong >hydrochloride has been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. The versatility of this compound allows chemists to introduce various functional groups and modifications to optimize its pharmacological profile. For example, researchers have synthesized derivatives of 3-(1-Aminopropan - 2 - yl) oxazolidine - 2 , 4 - dione hydrochloride with improved solubility and reduced toxicity. These derivatives have shown enhanced efficacy in preclinical models of infection and inflammation.

The safety profile of 3-(1-Aminopropan - 2 - yl) oxazolidine - 2 , 4 - dione hydrochloride is another important aspect that has been extensively studied. Preclinical toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical evaluation.

In conclusion, 3-(1-Aminopropan - 2 - yl) oxazolidine - 2 , 4 - dione hydrochloride (CAS No. 1822674 - 73 - 6) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as antibacterial and antiviral therapy. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a valuable asset in the pharmaceutical industry.